Cas no 2137738-51-1 (Pyrido[2,3-b]pyrazine, 6-ethoxy-4-ethyl-1,2,3,4-tetrahydro-)

• Product Name: Pyrido[2,3-b]pyrazine, 6-ethoxy-4-ethyl-1,2,3,4-tetrahydro-
• CAS No: 2137738-51-1
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5278555
• Update Time: 2025-06-13

Pyrido[2,3-b]pyrazine, 6-ethoxy-4-ethyl-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b]pyrazine, 6-ethoxy-4-ethyl-1,2,3,4-tetrahydro-

• Inchi： 1S/C11H17N3O/c1-3-14-8-7-12-9-5-6-10(15-4-2)13-11(9)14/h5-6,12H,3-4,7-8H2,1-2H3
• InChI Key： UIDFVDGSKOMCLJ-UHFFFAOYSA-N
• SMILES： C12=NC(OCC)=CC=C1NCCN2CC

Additional information on Pyrido[2,3-b]pyrazine, 6-ethoxy-4-ethyl-1,2,3,4-tetrahydro-

Comprehensive Overview of Pyrido[2,3-b]pyrazine, 6-ethoxy-4-ethyl-1,2,3,4-tetrahydro- (CAS No. 2137738-51-1)

The compound Pyrido[2,3-b]pyrazine, 6-ethoxy-4-ethyl-1,2,3,4-tetrahydro- (CAS No. 2137738-51-1) is a heterocyclic organic molecule with a unique structural framework. Its chemical name reflects its complex ring system, which combines pyridine and pyrazine moieties, along with ethoxy and ethyl substituents. This structure makes it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its potential applications in drug discovery and medicinal chemistry, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like Pyrido[2,3-b]pyrazine derivatives has surged due to their versatility in biochemical applications. The compound's 6-ethoxy-4-ethyl substitution pattern is particularly noteworthy, as it may enhance solubility and bioavailability—key factors in pharmacokinetic optimization. This aligns with current trends in precision medicine, where tailored molecular designs are critical for targeting specific diseases. Scientists are also investigating its role in enzyme inhibition, a hot topic in cancer research and neurodegenerative disease studies.

The synthesis of CAS No. 2137738-51-1 involves multi-step organic reactions, often requiring catalytic hydrogenation and selective etherification. These methods are frequently discussed in organic synthesis forums and academic publications, highlighting the compound's relevance in modern chemical methodology. Its stability under physiological conditions further positions it as a candidate for prodrug development, a growing area in pharmaceutical innovation.

From an industrial perspective, Pyrido[2,3-b]pyrazine, 6-ethoxy-4-ethyl-1,2,3,4-tetrahydro- is gaining attention in high-throughput screening (HTS) libraries. Its scaffold is compatible with combinatorial chemistry techniques, enabling rapid exploration of structure-activity relationships (SAR). This is particularly valuable for AI-driven drug design, where computational models predict bioactive conformations. Such applications resonate with the increasing integration of machine learning in chemical informatics.

Environmental and safety profiles of CAS No. 2137738-51-1 are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are optimizing synthetic routes to minimize waste, aligning with sustainable development goals (SDGs). This dual focus on efficacy and sustainability makes the compound a model for responsible innovation in the chemical industry.

In summary, Pyrido[2,3-b]pyrazine, 6-ethoxy-4-ethyl-1,2,3,4-tetrahydro- represents a convergence of cutting-edge science and practical applications. Its potential spans from targeted therapies to material science, reflecting the interdisciplinary nature of contemporary research. As interest in small-molecule modulators grows, this compound is poised to remain a focal point in both academic and industrial settings.